Cas no 6527-55-5 (Diazanium;4-(4-hydroxy-3,5-dinitrophenyl)-2,6-dinitrophenol)

• Product Name: Diazanium;4-(4-hydroxy-3,5-dinitrophenyl)-2,6-dinitrophenol
• CAS No: 6527-55-5
• MF: C₁₂H₁₄N₆O₁₀
• MW: 402.273762226105
• CID: 2671993
• Update Time: 2023-08-06

Diazanium;4-(4-hydroxy-3,5-dinitrophenyl)-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(ammonium oxy)-3,3',5,5'-tetranitro-1,1'-biphenyl
• C.I.10311
• Diazanium;4-(4-hydroxy-3,5-dinitrophenyl)-2,6-dinitrophenol

• Inchi： 1S/C12H6N4O10.2H3N/c17-11-7(13(19)20)1-5(2-8(11)14(21)22)6-3-9(15(23)24)12(18)10(4-6)16(25)26;;/h1-4,17-18H;2*1H3/p+2
• InChI Key： PYBJSRRSWGTFDW-UHFFFAOYSA-P
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C1C=C(C(=C(C=1)[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].[NH4+].[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 493
• Topological Polar Surface Area: 226